molecular formula C10H13BrN2O4 B8462219 (4-Bromo-2-methoxy-6-nitro-phenyl)-(2-methoxy-ethyl)-amine

(4-Bromo-2-methoxy-6-nitro-phenyl)-(2-methoxy-ethyl)-amine

Cat. No.: B8462219
M. Wt: 305.12 g/mol
InChI Key: YBSNQLUVVHSKNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Bromo-2-methoxy-6-nitro-phenyl)-(2-methoxy-ethyl)-amine is a useful research compound. Its molecular formula is C10H13BrN2O4 and its molecular weight is 305.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13BrN2O4

Molecular Weight

305.12 g/mol

IUPAC Name

4-bromo-2-methoxy-N-(2-methoxyethyl)-6-nitroaniline

InChI

InChI=1S/C10H13BrN2O4/c1-16-4-3-12-10-8(13(14)15)5-7(11)6-9(10)17-2/h5-6,12H,3-4H2,1-2H3

InChI Key

YBSNQLUVVHSKNH-UHFFFAOYSA-N

Canonical SMILES

COCCNC1=C(C=C(C=C1OC)Br)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ca. 20 g (contains 15.65 g, 58.9 mmol) (2-methoxy-ethyl)-(2-methoxy-6-nitro-phenyl)-amine in 150 ml glacial acetic acid, 3.0 ml (58.9 mmol) bromine is slowly added at room temperature. The reaction mixture is stirred at room temperature for 3 h. 600 ml EtOAc are added and this solution is washed with 4n NaOH (2×), water and brine, dried over MgSO4, filtered and concentrated in vacuo. The residue is recrystallized from diethyl ether/hexane to afford 13 g of the pure title compound as orange crystals and 6.6 g of an orange oil which contained 50% of the starting material.
Name
(2-methoxy-ethyl)-(2-methoxy-6-nitro-phenyl)-amine
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
600 mL
Type
reactant
Reaction Step Two

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